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Compound of Interest

Compound Name: 5'(R)-C-Methyladenosine
CAS No.: 29847-43-6
Cat. No.: B1201956
Get Quote
. J

As researchers, we often treat nucleosides as benign building blocks. However, 5'(R)-C-
Methyladenosine (CAS: 3253-81-4) is a chemically modified nucleoside analogue. Unlike
natural adenosine, the introduction of a methyl group at the 5'-carbon (R-configuration) creates
a steric and stereochemical barrier that can potently inhibit specific enzymatic pathways,
particularly those involving S-adenosylhomocysteine hydrolase (SAHH) and kinase-mediated
phosphorylation.

The Core Risk: Because this molecule mimics endogenous adenosine but "jams" the catalytic
machinery, it must be treated as a potential antimetabolite and reproductive toxin until proven
otherwise. This guide moves beyond generic safety advice to provide a containment strategy
based on the molecule's specific mechanism of action.

Chemical Identity & Hazard Profiling
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Property Data / Specification

Chemical Name 5'(R)-C-Methyladenosine

CAS Number 3253-81-4

Molecular Formula C11H15Ns504

Molecular Weight 281.27 g/mol

Physical State White to off-white crystalline solid

Solubilit Soluble in DMSO (210 mg/mL); Sparingly
olubili
Y soluble in Water

] Target Organ Toxin / Potential Mutagen
Primary Hazard Class
(Category 2)

Competitive inhibition of adenosine-utilizing
Mechanism of Hazard enzymes; potential interference with RNA

methylation dynamics.

Strategic PPE & Engineering Controls

Do not rely solely on a lab coat. The following "Defense-in-Depth" strategy is required for
handling 5'(R)-C-Methyladenosine, especially in powder form.

A. Respiratory Protection (The Critical Barrier)

o Powder Handling: All weighing and transfer of the solid must occur inside a certified
Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).

o Emergency Scenario: If weighing outside a hood is unavoidable (not recommended), use a
P100/N95 respirator or a Powered Air Purifying Respirator (PAPR).

o Rationale: Nucleoside analogues can be aerosolized during weighing. Inhalation allows
direct entry into the bloodstream, bypassing first-pass metabolism.

B. Dermal Protection

e Glove Protocol:Double-gloving is mandatory.
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o Inner Layer: Nitrile (4 mil).
o Quter Layer: Nitrile (minimum 5-8 mil) or Neoprene.

o Technique: Change the outer pair immediately after weighing or if any splash occurs.

» Body Protection: Tyvek® sleeves or a disposable gown over a standard lab coat prevents
cuff contamination—a common exposure point during pipetting.

C. Ocular Protection

o Standard: Chemical splash goggles (ANSI Z87.1).
e Prohibited: Safety glasses with open sides are insufficient for handling bioactive powders.
Operational Protocols: From Storage to Solution

Protocol 1: Safe Solubilization & Stock Preparation

e Solvent Choice: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions
(typically 10-100 mM).

o Step-by-Step:
o Calculate: Determine the volume of DMSO required before opening the vial.
o Ventilation: Place the vial deep inside the fume hood.

o Addition: Add DMSO directly to the product vial if possible to minimize transfer losses and
aerosol generation.

o Dissolution: Vortex the closed vial inside the hood. If heating is required, use a dry block
set to 37°C; do not use an open water bath (contamination risk).

o Aliquot: Immediately dispense into small, single-use aliquots (e.g., 20-50 uL) to avoid
freeze-thaw cycles which can degrade the compound and increase handling frequency.

Protocol 2: Storage Strategy

e Temperature: -20°C or -80°C.
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e Environment: Desiccated.

e Labeling: Mark boxes clearly with "BIOACTIVE - NUCLEOSIDE ANALOGUE".

Mechanistic Insight: Why Safety Matters

The following diagram illustrates why 5'(R)-C-Methyladenosine is hazardous. By mimicking
adenosine, it enters the S-Adenosylhomocysteine (SAH) pathway but cannot be processed,
potentially leading to the accumulation of SAH, a potent inhibitor of cellular methyltransferases.
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Figure 1: Mechanism of Action. 5'(R)-C-Methyladenosine acts as a competitive inhibitor of S-
Adenosylhomocysteine Hydrolase (SAHH). Its binding prevents the hydrolysis of SAH, causing
SAH levels to rise, which subsequently shuts down vital methylation reactions in the cell.

Waste Disposal & Decontamination

Do not dispose of this compound down the drain.

e Solid Waste:
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o Vials, pipette tips, and contaminated gloves must be collected in a RCRA-compliant
hazardous waste container labeled "Toxic Organic Solids."

o Disposal Method: High-temperature incineration (combustion > 1000°C) is the only
validated method to destroy the nucleoside core completely.

e Liquid Waste:

o Collect all solvent residues in a dedicated "Halogenated/Non-Halogenated Organic
Solvent" waste stream (depending on DMSO/water content).

o Spill Cleanup:

o Small Powder Spill: Cover with a wet paper towel (to prevent dust), wipe up, and place in
hazardous waste. Clean area with 10% bleach solution followed by water.

o Note: Bleach helps oxidize the ribose ring, aiding in degradation, though incineration
remains the primary disposal route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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